Cas no 769856-81-7 ([5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate)

[5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate is a bifunctional thiourea derivative featuring carbamimidothioate groups attached to a thiophene scaffold. This compound exhibits strong chelating properties due to its sulfur and nitrogen donor atoms, making it useful in coordination chemistry and metal ion binding applications. Its structural design allows for versatile reactivity, particularly in nucleophilic substitution and cross-coupling reactions. The presence of the thiophene ring enhances stability while contributing to potential electronic and photophysical properties. This compound is of interest in medicinal chemistry for its potential as a protease inhibitor or in biomolecular interactions. It is typically handled under inert conditions due to its sensitivity to oxidation.
[5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate structure
769856-81-7 structure
Product Name:[5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate
CAS No:769856-81-7
MF:C8H12N4S3
MW:260.4027
MDL:MFCD25976640
CID:2137427
Update Time:2025-10-23

[5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate Chemical and Physical Properties

Names and Identifiers

    • TPT-260
    • TPT260
    • TPU260
    • TPU-260
    • Thiophene-2,5-diylbis(methylene) dicarbamimidothioate
    • [5-(carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate
    • R55
    • NCIOpen2_007575
    • GTPL7520
    • BCP09402
    • compound 1 [PMID: 24747528]
    • Q27088508
    • [5-(carbamimidoylsulfanylmethyl)thiophen-2-yl]methylsulfanylmethanimidamide
    • [5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate
    • MDL: MFCD25976640
    • Inchi: 1S/C8H12N4S3/c9-7(10)13-3-5-1-2-6(15-5)4-14-8(11)12/h1-2H,3-4H2,(H3,9,10)(H3,11,12)
    • InChI Key: XGDUNTSTRCLVLN-UHFFFAOYSA-N
    • SMILES: S1C(C([H])([H])S/C(=N/[H])/N([H])[H])=C([H])C([H])=C1C([H])([H])S/C(=N/[H])/N([H])[H]

Computed Properties

  • Exact Mass: 260.02240992 g/mol
  • Monoisotopic Mass: 260.02240992 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 179
  • Molecular Weight: 260.4

[5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

[5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate Pricemore >>

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Additional information on [5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate

Recent Advances in the Study of [5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate (CAS: 769856-81-7)

The compound [5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate (CAS: 769856-81-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and carbamimidothioate functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a precursor for novel drug candidates.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of cysteine proteases, which are implicated in a range of pathological conditions, including cancer and inflammatory diseases. The study highlighted the compound's ability to form stable covalent bonds with the active-site cysteine residues, thereby irreversibly inhibiting protease activity.

In addition to its protease inhibitory properties, [5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate has been investigated for its role in antimicrobial applications. A recent preprint on bioRxiv reported its broad-spectrum activity against Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. The authors attributed this selective toxicity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.

Structural optimization studies have also been conducted to enhance the pharmacokinetic properties of this molecule. Researchers at the University of Cambridge have developed a series of derivatives with improved solubility and metabolic stability, as detailed in a 2024 ACS Medicinal Chemistry Letters article. These modifications have significantly increased the compound's bioavailability, making it a more viable candidate for in vivo studies.

Despite these advancements, challenges remain in the clinical translation of [5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate. Issues such as potential off-target effects and the need for more comprehensive toxicity profiling are currently being addressed in ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a therapeutic agent.

In conclusion, the growing body of research on [5-(Carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate (CAS: 769856-81-7) underscores its potential as a versatile scaffold for drug development. Future studies will likely focus on expanding its therapeutic applications and optimizing its pharmacological properties to meet clinical requirements.

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